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Abstract
Loureirin B, a flavonoid and a primary bioactive constituent of Resina Draconis (Dragon's

Blood), has garnered significant scientific interest for its diverse pharmacological properties.

This technical guide provides a comprehensive review of the biological activities of Loureirin
B, with a focus on its anti-cancer, anti-inflammatory, neuroprotective, and metabolic regulatory

effects. This document synthesizes quantitative data from multiple studies, outlines key

experimental methodologies, and presents visual representations of the underlying signaling

pathways to facilitate a deeper understanding of its therapeutic potential.

Introduction
Loureirin B, with the chemical formula C18H20O5, is a dihydrochalcone that has been

traditionally used in Chinese medicine.[1] Modern pharmacological studies have begun to

elucidate the molecular mechanisms underpinning its therapeutic effects. This guide serves as

a technical resource for researchers and professionals in the field of drug discovery and

development, providing a consolidated overview of the current state of knowledge regarding

Loureirin B's biological functions.
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Loureirin B has demonstrated significant anti-cancer activity across various cancer cell lines.

Its mechanisms of action primarily involve the induction of apoptosis, cell cycle arrest, and

inhibition of cell proliferation, invasion, and migration.

Signaling Pathways in Anti-Cancer Activity
A key pathway implicated in Loureirin B's anti-cancer effects is the PI3K/AKT signaling

cascade. In cervical cancer cells (HeLa), Loureirin B has been shown to suppress this

pathway, leading to reduced cell viability and proliferation.[2] Furthermore, studies on colorectal

cancer have indicated that Loureirin B analogues can regulate the cell cycle and the Fas

death receptor pathway.[3]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Loureirin-B
https://www.researchgate.net/figure/The-neuroprotective-effects-of-loureirin-B-were-regulated-by-AKT-CREB-and-Nrf2-a_fig11_341487611
https://pmc.ncbi.nlm.nih.gov/articles/PMC11212204/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11212204/
https://www.benchchem.com/product/b1675249#review-of-loureirin-b-biological-activities
https://www.benchchem.com/product/b1675249#review-of-loureirin-b-biological-activities
https://www.benchchem.com/product/b1675249#review-of-loureirin-b-biological-activities
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675249?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

